![molecular formula C6H4N2OS B8611002 5-Formylimidazo[5,1-b]thiazole](/img/structure/B8611002.png)
5-Formylimidazo[5,1-b]thiazole
Cat. No. B8611002
M. Wt: 152.18 g/mol
InChI Key: PYDYRXPJPRPZDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05663162
Procedure details
To a solution of 480 mg (3.12 mmol) of 5-hydroxymethylimidazo[5,1-b]thiazole in 10 ml of methylene chloride was added 5 g of manganese dioxide, and the mixture was stirred vigorously at room temperature for 2 hours. The reaction solution was filtered through Celite to remove the manganese dioxide. The filtrate was concentrated under reduced pressure to give 442 mg (yield 93%) of the title compound.
Name
5-hydroxymethylimidazo[5,1-b]thiazole
Quantity
480 mg
Type
reactant
Reaction Step One
Name
Yield
93%
Identifiers
|
REACTION_CXSMILES
|
[OH:1][CH2:2][C:3]1[N:10]2[C:6]([S:7][CH:8]=[CH:9]2)=[CH:5][N:4]=1>C(Cl)Cl.[O-2].[O-2].[Mn+4]>[CH:2]([C:3]1[N:10]2[C:6]([S:7][CH:8]=[CH:9]2)=[CH:5][N:4]=1)=[O:1] |f:2.3.4|
|
Inputs
Step One
|
Name
|
5-hydroxymethylimidazo[5,1-b]thiazole
|
|
Quantity
|
480 mg
|
|
Type
|
reactant
|
|
Smiles
|
OCC1=NC=C2SC=CN21
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
catalyst
|
|
Smiles
|
[O-2].[O-2].[Mn+4]
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred vigorously at room temperature for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The reaction solution was filtered through Celite
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the manganese dioxide
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)C1=NC=C2SC=CN21
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 442 mg | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
